molecular formula C8H4F4O2 B15335285 5-(Difluoromethyl)-2,2-difluorobenzodioxole CAS No. 1328882-34-3

5-(Difluoromethyl)-2,2-difluorobenzodioxole

Cat. No.: B15335285
CAS No.: 1328882-34-3
M. Wt: 208.11 g/mol
InChI Key: LPTGWNDXXXWKPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

MFCD32662081 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32662081 involves several steps, each requiring specific reaction conditions. The exact synthetic route can vary depending on the desired purity and yield of the compound. Common methods include:

    Step 1: Initial formation of the core structure through a series of condensation reactions.

    Step 2: Functionalization of the core structure using various reagents to introduce specific functional groups.

    Step 3: Purification of the final product through crystallization or chromatography techniques.

Industrial Production Methods

In an industrial setting, the production of MFCD32662081 is scaled up using optimized reaction conditions to ensure high yield and purity. This often involves the use of large-scale reactors, continuous flow systems, and advanced purification methods to meet the demands of commercial applications.

Chemical Reactions Analysis

Types of Reactions

MFCD32662081 undergoes several types of chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

MFCD32662081 has a wide range of applications in scientific research, including:

    Chemistry: Used as a reagent in organic synthesis and catalysis.

    Biology: Employed in the study of biochemical pathways and enzyme interactions.

    Medicine: Investigated for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism by which MFCD32662081 exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate biochemical processes, leading to desired outcomes in various applications. The exact mechanism can vary depending on the context in which the compound is used.

Properties

CAS No.

1328882-34-3

Molecular Formula

C8H4F4O2

Molecular Weight

208.11 g/mol

IUPAC Name

5-(difluoromethyl)-2,2-difluoro-1,3-benzodioxole

InChI

InChI=1S/C8H4F4O2/c9-7(10)4-1-2-5-6(3-4)14-8(11,12)13-5/h1-3,7H

InChI Key

LPTGWNDXXXWKPU-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1C(F)F)OC(O2)(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.